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Compound of Interest

Compound Name: Colfosceril-d9 Palmitate

Cat. No.: B15074185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Colfosceril-d9 Palmitate
in various organic solvents. Due to the limited availability of direct solubility data for the

deuterated form, this document leverages data from its non-deuterated counterpart, Colfosceril

Palmitate (also known as dipalmitoylphosphatidylcholine or DPPC), as a close structural and

chemical analogue. The solubility characteristics are anticipated to be nearly identical.

Quantitative Solubility Data
The solubility of Colfosceril Palmitate in a range of organic solvents at room temperature (22-

23°C) is summarized in the table below. This data is crucial for the preparation of stock

solutions, formulation development, and various in-vitro and in-vivo experimental setups.
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Organic
Solvent

Solubility (
g/100 mL)

Solubility
(mg/mL)

Temperature
(°C)

Notes

Acetic Acid 4.0[1] 40 22-23[1]

Ethanol 1.5[1] 15 22-23[1]

Methanol 1.4[1] 14 22-23[1]

Pyridine 1.1[1] 11 22-23[1]

Ether 0.02[1] 0.2 22-23[1]

Acetone 0.02[1] 0.2 22-23[1]

Chloroform
Readily

Soluble[1]
- 22-23[1]

Quantitative data

not specified in

the source.

Dimethyl

Sulfoxide

(DMSO)

Soluble[2] - Not Specified
Qualitative

assessment.

Experimental Protocol: Determination of Solubility
by Gravimetric Method
The following protocol outlines a standard gravimetric method for determining the saturation

solubility of Colfosceril-d9 Palmitate in an organic solvent. This method is based on the

principle of creating a saturated solution and then determining the concentration of the solute in

a known volume of that solution by weighing the dried residue.

Materials:

Colfosceril-d9 Palmitate

Organic solvent of interest (e.g., ethanol, chloroform)

Analytical balance (accurate to at least 0.1 mg)

Vials with screw caps
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Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporation system (e.g., rotary evaporator or nitrogen stream)

Oven or vacuum desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Colfosceril-d9 Palmitate to a vial containing a known volume

of the organic solvent. The excess solid should be clearly visible.

Seal the vial and agitate it at a constant temperature (e.g., 25°C) for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached. A shaker or magnetic stirrer can be

used.

Separation of Undissolved Solute:

Allow the vial to stand undisturbed at the constant temperature to let the excess solid

settle.

Carefully filter the supernatant through a syringe filter compatible with the organic solvent

to remove all undissolved particles. This step is critical to ensure only the dissolved solid is

measured.

Sample Collection and Weighing:

Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed,

clean, and dry evaporation dish or vial.

Record the exact volume transferred.

Solvent Evaporation:
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Evaporate the solvent from the dish under a gentle stream of nitrogen or using a rotary

evaporator. Ensure the temperature is kept low to avoid degradation of the compound.

Drying and Final Weighing:

Place the dish containing the dried residue in a vacuum desiccator or a low-temperature

oven until a constant weight is achieved. This ensures all residual solvent is removed.

Allow the dish to cool to room temperature in a desiccator before weighing it on the

analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved Colfosceril-d9 Palmitate by subtracting the initial

weight of the empty dish from the final weight of the dish with the dried residue.

Determine the solubility by dividing the mass of the residue by the volume of the filtrate

used. Express the result in mg/mL or g/100 mL.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the gravimetric determination of solubility.

Preparation Separation Measurement
Calculation

Add excess Colfosceril-d9 Palmitate
to organic solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Filter supernatant to remove
undissolved solid

Pipette known volume of
saturated filtrate Evaporate solvent Dry residue to

constant weight Weigh dried residue Calculate Solubility
(mg/mL)

Click to download full resolution via product page

Caption: Gravimetric method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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